Cas no 88236-09-3 (Phenol, 2-(6-chloro-2-phenyl-4-pyrimidinyl)-)

88236-09-3 structure
Product name:Phenol, 2-(6-chloro-2-phenyl-4-pyrimidinyl)-
Phenol, 2-(6-chloro-2-phenyl-4-pyrimidinyl)- Chemical and Physical Properties
Names and Identifiers
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- Phenol, 2-(6-chloro-2-phenyl-4-pyrimidinyl)-
- 6-(6-chloro-2-phenyl-1H-pyrimidin-4-ylidene)cyclohexa-2,4-dien-1-one
- 88236-09-3
- DTXSID60829517
- 6-(6-Chloro-2-phenylpyrimidin-4(1H)-ylidene)cyclohexa-2,4-dien-1-one
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- Inchi: InChI=1S/C16H11ClN2O/c17-15-10-13(12-8-4-5-9-14(12)20)18-16(19-15)11-6-2-1-3-7-11/h1-10,20H
- InChI Key: VBMPGGOSWQOBLO-UHFFFAOYSA-N
- SMILES: C1=CC=C(C=C1)C2=NC(=CC(=N2)Cl)C3=CC=CC=C3O
Computed Properties
- Exact Mass: 282.0559907g/mol
- Monoisotopic Mass: 282.0559907g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 309
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 46Ų
Phenol, 2-(6-chloro-2-phenyl-4-pyrimidinyl)- Related Literature
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Shi-Lu Zheng,Yun-Xiang Zou,Zhong Wen,Jia-Fu Lin,Ling-Hui Gu,Long Chen Org. Biomol. Chem., 2021,19, 6812-6816
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Stephen Caddick RSC Adv., 2013,3, 14975-14978
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Abdullah M. A. Asiri,Harry G. Heller,Michael B. Hursthouse,Alexander Karalulov Chem. Commun., 2000, 799-800
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Natasha F. Sciortino,Florence Ragon,Catherine E. Housecroft,Cameron J. Kepert,Suzanne M. Neville Chem. Commun., 2014,50, 3838-3840
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Muppidathi Marieeswaran,Perumal Panneerselvam Mater. Adv., 2021,2, 7024-7035
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